Cas no 771-08-4 (3-Oxoisoindoline-4-carbaldehyde)

3-Oxoisoindoline-4-carbaldehyde Properties

Names and Identifiers

• 3-Oxoisoindoline-4-carbaldehyde
• 4-Isoindolinecarboxaldehyde, 3-oxo-
• 3-oxo-1,2-dihydroisoindole-4-carbaldehyde
• 3-Oxo-1,3-dihydro-isoindole-4-carbaldehyde
• AKOS006331465
• MFCD09701274
• J-513017
• 4-Isoindolinecarboxaldehyde, 3-oxo-;3-Oxo-2,3-dihydro-1H-isoindole-4-carbaldehyde
• F17992
• 771-08-4
• 3-Oxo-2,3-dihydro-1H-isoindole-4-carbaldehyde
• SB38680
• AS-48098
• FT-0702704
• 3-oxoisoindoline-4-carboxaldehyde
• CS-0319443
• BCP32431
• DTXSID00696043
• DB-075228
• 3-OXO-1,3-DIHYDRO-ISOINDOLE-4-CARBALDEHYDE
• +Expand

• MDL： MFCD09701274
• InChIKey： IUZIMWDWXWFSKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c11-5-7-3-1-2-6-4-10-9(12)8(6)7/h1-3,5H,4H2,(H,10,12)
• SMILES： O=CC1C2=C(C=CC=1)CNC2=O

Computed Properties

• Exact Mass: 161.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• PSA: 46.17